Cas no 1368230-58-3 (tert-Butyl (4-amino-4-methylcyclohexyl)carbamate)

• Product Name: tert-Butyl (4-amino-4-methylcyclohexyl)carbamate
• CAS No: 1368230-58-3
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 5740045
• PubChem ID: 71279526
• Update Time: 2023-11-10

tert-Butyl (4-amino-4-methylcyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL (4-AMINO-4-METHYLCYCLOHEXYL)CARBAMATE
• Carbamic acid, N-(4-amino-4-methylcyclohexyl)-, 1,1-dimethylethyl ester
• tert-butyl(4-amino-4-methylcyclohexyl)carbamate
• SCHEMBL14751434
• 1368230-58-3
• tert-Butyl (4-amino-4-methylcyclohexyl)carbamate

• Inchi： 1S/C12H24N2O2/c1-11(2,3)16-10(15)14-9-5-7-12(4,13)8-6-9/h9H,5-8,13H2,1-4H3,(H,14,15)
• InChI Key： FSQJPMKIRFIPTK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCC(C)(CC1)N)=O

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 325.9±31.0 °C(Predicted)
• pka: 12.45±0.40(Predicted)